2-Fluoro-3-methoxy-6-nitrophenol

• CAS No.: 155020-45-4
• Molecular Formula: C7H6FNO4
• Molecular Weight: 187.12 g/mol
• IUPAC Name: 2-fluoro-3-methoxy-6-nitrophenol
• InChI: InChI=1S/C7H6FNO4/c1-13-5-3-2-4(9(11)12)7(10)6(5)8/h2-3,10H,1H3
• InChI Key: YVMVZXKNHPKFON-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C(=C(C=C1)[N+](=O)[O-])O)F

Description

2-Fluoro-3-methoxy-6-nitrophenol is a useful research compound. Its molecular formula is C7H6FNO4 and its molecular weight is 187.12 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 2-fluoro-1,3-dimethoxy-4-nitrobenzene (1.5 g) in toluene (100 mL) was added 1 M tribromoborane hexane solution (16 mL) at 0° C., and the mixture was stirred at room temperature for 15 hr. Water was added to the reaction mixture at 0° C., and the mixture was stirred at room temperature for 10 min. The reaction solution was extracted with ethyl acetate, and the obtained organic layer was washed with saturated brine, dried over anhydrous magnesium sulfate and concentrated under reduced pressure to give the title compound (860 mg).